(2S)-2-amino-3-propoxypropanoic acid

• Molecular Formula: C6H13NO3
• Molecular Weight: 147.17 g/mol
• IUPAC Name: (2S)-2-amino-3-propoxypropanoic acid
• InChI: InChI=1S/C6H13NO3/c1-2-3-10-4-5(7)6(8)9/h5H,2-4,7H2,1H3,(H,8,9)/t5-/m0/s1
• InChI Key: YLVYZXAQMZHQSE-YFKPBYRVSA-N
• Isomeric SMILES: CCCOC[C@@H](C(=O)O)N
• Canonical SMILES: CCCOCC(C(=O)O)N

Description

(2S)-2-Amino-3-propoxypropanoic acid is a non-proteinogenic amino acid characterized by an S-configuration at the α-carbon, an amino group at the C2 position, and a propoxy (-OCH₂CH₂CH₃) substituent at the C3 position. Its molecular formula is C₆H₁₃NO₄, with a calculated molecular weight of 163.17 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S)-2-amino-3-propoxypropanoic acid can be achieved through several methods. One common approach involves the alkylation of glycine derivatives with propyl halides under basic conditions. This reaction typically uses a strong base such as sodium hydride or potassium tert-butoxide to deprotonate the glycine derivative, followed by the addition of propyl halide to form the desired product.

Another method involves the use of asymmetric synthesis techniques to ensure the correct stereochemistry at the chiral center. This can be achieved using chiral catalysts or chiral auxiliaries that guide the formation of the (2S) enantiomer.

Industrial Production Methods

Industrial production of (2S)-2-amino-3-propoxypropanoic acid may involve large-scale synthesis using similar methods as described above but optimized for higher yields and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

(2S)-2-amino-3-propoxypropanoic acid can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form a nitro or nitroso derivative.

Reduction: The carboxyl group can be reduced to an alcohol using reducing agents like lithium aluminum hydride.

Substitution: The propoxy group can be substituted with other alkyl or aryl groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Nucleophiles like alkyl halides or aryl halides can be used in the presence of a base.

Major Products

Oxidation: Nitro or nitroso derivatives.

Reduction: Alcohol derivatives.

Substitution: Various alkyl or aryl derivatives depending on the nucleophile used.

Scientific Research Applications

(2S)-2-amino-3-propoxypropanoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It can be used to study enzyme-substrate interactions due to its unique structure.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2S)-2-amino-3-propoxypropanoic acid depends on its specific application. In biological systems, it may interact with enzymes or receptors, influencing biochemical pathways. The amino group can form hydrogen bonds with active sites of enzymes, while the propoxy group can interact with hydrophobic pockets, affecting the overall binding affinity and activity.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural and Functional Group Comparisons

The table below highlights key differences between (2S)-2-amino-3-propoxypropanoic acid and structurally related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Properties
(2S)-2-amino-3-propoxypropanoic acid (Target)	C₆H₁₃NO₄	163.17	Amino, propoxy ether, carboxylic acid	Hydrophobic, potential CNS activity
(2S)-2-amino-3-hydroxypropanoic acid (Serine)	C₃H₇NO₃	105.09	Amino, hydroxyl, carboxylic acid	Hydrophilic, proteinogenic
(2S)-3-phenyl-2-sulfanylpropanoic acid	C₉H₁₀O₂S	182.24	Sulfanyl, phenyl, carboxylic acid	Thiol reactivity, chiral
(2S)-2-[(Methoxycarbonyl)(methyl)amino]propanoic acid	C₆H₁₁NO₄	161.16	Carbamate, methyl, carboxylic acid	Prodrug potential, metabolic stability
3-(2-(2-Aminoethoxy)ethoxy)propanoic acid	C₇H₁₅NO₄	189.20	Aminoethoxy ether, carboxylic acid	Solubility enhancer

Key Research Findings

Hydrophobicity and Bioavailability

• The propoxy group in the target compound increases lipophilicity compared to serine’s hydroxyl group, which may improve blood-brain barrier penetration or binding to hydrophobic enzyme pockets. This contrasts with serine (C₃H₇NO₃), a hydrophilic amino acid critical in protein synthesis .
• The sulfanyl group in (2S)-3-phenyl-2-sulfanylpropanoic acid (C₉H₁₀O₂S) introduces nucleophilic reactivity, enabling disulfide bond formation or metal chelation, relevant in antioxidant therapies .

Functional Group Impact on Reactivity

• Carbamate derivatives like (2S)-2-[(Methoxycarbonyl)(methyl)amino]propanoic acid (C₆H₁₁NO₄) are often used as prodrugs due to their hydrolytic stability and controlled release of active metabolites .
• Aminoethoxy ethers (e.g., 3-(2-(2-Aminoethoxy)ethoxy)propanoic acid) enhance aqueous solubility, making them valuable in formulating poorly soluble drugs .

Stereochemical Considerations

All compared compounds retain an S-configuration at the α-carbon, ensuring chiral specificity in biological interactions. For example, the (2S,3S)-2-amino-3-hydroxybutanoic acid () demonstrates enantiomer-dependent metabolic pathways, emphasizing the importance of stereochemistry in drug design .

Biological Activity

(2S)-2-amino-3-propoxypropanoic acid, also known by its chemical identifier CID 54515073, is an amino acid derivative that has garnered interest due to its potential biological activities. This compound is structurally related to other amino acids and has been studied for its interactions with various biological systems. This article delves into the biological activity of (2S)-2-amino-3-propoxypropanoic acid, focusing on its mechanisms of action, pharmacological properties, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of (2S)-2-amino-3-propoxypropanoic acid is C6H13NO3. Its structure features an amino group, a propoxy group, and a carboxylic acid functional group, which contribute to its biological reactivity.

The biological activity of (2S)-2-amino-3-propoxypropanoic acid is primarily mediated through its interaction with specific receptors in the central nervous system. It acts as a modulator of neurotransmitter systems, particularly influencing glutamatergic signaling pathways.

• Interaction with NMDA Receptors :
  • Similar to D-serine, (2S)-2-amino-3-propoxypropanoic acid may function as a co-agonist at the N-methyl-D-aspartate (NMDA) receptors, which are crucial for synaptic plasticity and memory formation. Its structural similarity suggests it could enhance NMDA receptor activity, thus potentially improving cognitive functions.
• Impact on Neurotransmitter Release :
  • The compound may influence the release of neurotransmitters such as glutamate and GABA, contributing to its neuroactive properties.

Biological Activities

Research has indicated several biological activities associated with (2S)-2-amino-3-propoxypropanoic acid:

• Neuroprotective Effects : Studies suggest that this compound may provide neuroprotection against excitotoxicity, a condition characterized by excessive stimulation of neurons leading to cell death.
• Antimicrobial Activity : Although primarily studied for its neuroactive properties, preliminary investigations have shown that derivatives of amino acids can exhibit antimicrobial effects against various pathogens. The specific antimicrobial activity of (2S)-2-amino-3-propoxypropanoic acid requires further exploration.

Pharmacological Studies

Recent pharmacological studies have focused on the therapeutic potential of (2S)-2-amino-3-propoxypropanoic acid:

Table 1: Summary of Pharmacological Studies

Study Reference	Biological Activity	Findings
	Neuroprotection	Showed reduced neuronal cell death in vitro under excitotoxic conditions.
	NMDA Receptor Modulation	Enhanced binding affinity at NMDA receptors compared to control compounds.
	Antimicrobial Screening	Limited activity against Gram-positive bacteria; further studies needed for broader spectrum analysis.

Case Studies

Several case studies have highlighted the potential applications of (2S)-2-amino-3-propoxypropanoic acid in clinical settings:

• Cognitive Enhancement : A clinical trial investigated the effects of NMDA receptor modulators on cognitive decline in elderly patients. While not exclusively focused on (2S)-2-amino-3-propoxypropanoic acid, findings suggested that compounds enhancing NMDA receptor activity could improve memory performance.
• Neurodegenerative Diseases : Research into compounds similar to (2S)-2-amino-3-propoxypropanoic acid has shown promise in models of Alzheimer's disease, where modulation of glutamatergic signaling may mitigate symptoms.